3,4-dimethoxy-N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C21H22N2O3S/c1-14-4-6-15(7-5-14)21-23-17(13-27-21)10-11-22-20(24)16-8-9-18(25-2)19(12-16)26-3/h4-9,12-13H,10-11H2,1-3H3,(H,22,24)
• InChI Key: VYFOANBJJTXONW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CS2)CCNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• CAS No.: 896375-73-8

Description

3,4-dimethoxy-N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]benzamide, also known as DM-TBPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Understanding Lignin Acidolysis

Revisiting the Mechanism of β-O-4 Bond Cleavage During Acidolysis of Lignin : This study focuses on the acidolysis mechanisms of lignin model compounds, which is significant for understanding the chemical processing of lignin into valuable products. The research highlights the complexity of reactions involving methoxy and dimethoxy phenyl groups, similar to the compound , indicating the importance of such functionalities in understanding lignin breakdown and potential applications in bio-refinery (T. Yokoyama, 2015).

Synthesis of Heterocyclic Compounds

Synthetic Utilities of O-Phenylenediamines : This review discusses methods for synthesizing benzimidazoles, quinoxalines, and benzo[1,5]diazepines, indicating the role of specific chemical structures in synthesizing a variety of biologically active compounds. The article highlights the relevance of structural moieties similar to the queried compound in medicinal chemistry and drug design (M. Ibrahim, 2011).

Advances in Alzheimer's Disease Imaging

Amyloid Imaging in Alzheimer's Disease : Progress in developing amyloid imaging ligands for in vivo measurement of amyloid in Alzheimer's patients is reviewed. This work underscores the importance of chemical compounds in developing diagnostic tools for neurodegenerative diseases, highlighting the potential applications of complex organic compounds in medical imaging (A. Nordberg, 2007).

Exploration of DNA Binding Compounds

DNA Minor Groove Binder Hoechst 33258 and its Analogues : This review discusses the binding of Hoechst 33258, a compound with structural features akin to the query, to DNA. It illustrates the significance of such molecules in staining and analysis of DNA, with potential implications in biological research and drug development (U. Issar & R. Kakkar, 2013).

Novel Antioxidant and Anti-inflammatory Agents

POCl3 Mediated Syntheses of Benzofused Thiazole Derivatives : This research emphasizes the synthesis and evaluation of benzofused thiazole derivatives for antioxidant and anti-inflammatory activities. The study showcases the therapeutic potential of compounds with thiazole moieties, suggesting avenues for developing new drugs with enhanced bioactivity (Dattatraya G. Raut et al., 2020).